Cas no 15831-10-4 (META-CRESOLCOMPOUNDWITHPARA-CRESOL)

META-CRESOLCOMPOUNDWITHPARA-CRESOL structure
15831-10-4 structure
Product Name:META-CRESOLCOMPOUNDWITHPARA-CRESOL
CAS No:15831-10-4
MF:C21H24O3
MW:324.413466453552
CID:121202
PubChem ID:20849333
Update Time:2025-04-18

META-CRESOLCOMPOUNDWITHPARA-CRESOL Chemical and Physical Properties

Names and Identifiers

    • META-CRESOLCOMPOUNDWITHPARA-CRESOL
    • (E)-4,4-dimethyl-1-(4-nitrophenyl)pent-1-en-3-one
    • m-Cresol, compd. with p-cresol (2:1)
    • 15831-10-4
    • DTXSID8029737
    • Inchi: 1S/3C7H8O/c1-6-2-4-7(8)5-3-6;2*1-6-3-2-4-7(8)5-6/h3*2-5,8H,1H3
    • InChI Key: NKDCSZBRRFCNHU-UHFFFAOYSA-N
    • SMILES: OC1=CC=CC(C)=C1.OC1=CC=CC(C)=C1.OC1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 324.17254462g/mol
  • Monoisotopic Mass: 324.17254462g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 0
  • Complexity: 134
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 60.7Ų

META-CRESOLCOMPOUNDWITHPARA-CRESOL Related Literature

Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.